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Get Quote

These application notes provide a detailed protocol for utilizing DSP-6745, a novel multimodal

5-hydroxytryptamine (5-HT) modulator, in the forced swim test (FST) to assess its potential

antidepressant-like effects in rodents. This document is intended for researchers, scientists,

and drug development professionals.

Introduction
The forced swim test is a widely used behavioral assay to screen for antidepressant-like activity

in rodents.[1][2][3][4][5] The test is based on the principle that when rodents are placed in an

inescapable cylinder of water, they will eventually adopt an immobile posture, floating passively.

[1][4] A reduction in the duration of immobility is interpreted as an antidepressant-like effect.[4]

DSP-6745 is a novel compound that acts as a potent inhibitor of the serotonin (5-HT)

transporter and an antagonist of the 5-HT₂ₐ, 5-HT₂꜀, and 5-HT₇ receptors.[6][7][8] This

multimodal mechanism of action leads to an increase in the extracellular levels of not only

serotonin but also norepinephrine, dopamine, and glutamate in the medial prefrontal cortex.[6]

[7][9] Preclinical studies have demonstrated its rapid antidepressant-like efficacy in the rat

forced swim test.[6][8]
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Data Presentation
The following table summarizes the quantitative data from a key study investigating the effects

of DSP-6745 in the rat forced swim test.

Treatment
Group

Dose (mg/kg,
p.o.)

Time Post-
Administration

Immobility
Time
(seconds)

Statistical
Significance
vs. Vehicle

Vehicle - 1 hour ~130 -

DSP-6745 6.4 1 hour ~80 P < 0.05

DSP-6745 19.1 1 hour ~70 P < 0.01

Vehicle - 24 hours ~140 -

DSP-6745 6.4 24 hours ~75 P < 0.01

DSP-6745 19.1 24 hours ~60 **P < 0.001

Data are adapted from Kitaichi et al., 2024.[10] The values are approximate and for illustrative

purposes.

Experimental Protocol
This protocol is designed for rats and is based on established FST procedures and specific

findings with DSP-6745.[1][2][3][6][10][11]

Materials
DSP-6745

Vehicle (e.g., distilled water, 0.5% methylcellulose)

Male Sprague-Dawley or Wistar rats (250-300g)

Forced swim test apparatus: A transparent cylindrical container (40-50 cm high, 20 cm in

diameter) filled with water.
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Water at 23-25°C

Video recording system

Animal scale

Oral gavage needles

Dry towels

Heating lamp or warming pad

Procedure
Animal Acclimation:

House the rats in a temperature- and humidity-controlled environment with a 12-hour

light/dark cycle for at least one week before the experiment.

Handle the animals for a few minutes each day for 3-4 days leading up to the test to

minimize stress.

Drug Administration:

Prepare fresh solutions of DSP-6745 in the chosen vehicle on the day of the experiment.

Divide the animals into experimental groups (e.g., Vehicle, DSP-6745 6.4 mg/kg, DSP-
6745 19.1 mg/kg). A group size of 10-12 animals is recommended.

Administer DSP-6745 or vehicle via oral gavage (p.o.) at the desired time point before the

test (e.g., 1 hour or 24 hours).[6][10]

Forced Swim Test:

Fill the cylindrical container with water (23-25°C) to a depth of 30 cm. The depth should be

sufficient to prevent the rat from touching the bottom with its tail or hind limbs.[2]

Gently place each rat into the water-filled cylinder.
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The test duration is typically 6 minutes.[3][4][11] The first 2 minutes are considered a

habituation period, and behavior is scored during the subsequent 4 minutes.

Record the entire session using a video camera positioned to have a clear side view of the

animal.

After the 6-minute test, remove the rat from the water, dry it with a towel, and place it in a

warm, dry cage with access to a heating lamp or warming pad to prevent hypothermia.[2]

Change the water between each animal to ensure consistent conditions and remove

feces.[2]

Behavioral Scoring:

An observer blinded to the treatment conditions should score the videos.

The primary measure is immobility time, defined as the period the rat makes only the

minimal movements necessary to keep its head above water.[11]

Other behaviors that can be scored include:

Swimming: Active movement of the limbs and body around the cylinder.

Climbing: Active upward-directed movements with the forepaws along the cylinder wall.

[12]

Data Analysis:

Calculate the total duration of immobility for each animal during the 4-minute scoring

period.

Analyze the data using an appropriate statistical test, such as a one-way analysis of

variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's test) to compare the DSP-
6745 treated groups with the vehicle control group.

A significant reduction in immobility time in the DSP-6745 groups compared to the vehicle

group is indicative of an antidepressant-like effect.
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Visualizations
Signaling Pathway of DSP-6745
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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